5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C14H18N6OS/c15-13-16-14(18-17-13)22-10-12(21)20-8-6-19(7-9-20)11-4-2-1-3-5-11/h1-5H,6-10H2,(H3,15,16,17,18)
• InChI Key: AOYJILHCQKZGMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NNC(=N3)N
• Molecular Formula: C14H18N6OS
• DSSTOX Substance ID: DTXSID301329119
• Molecular Weight: 318.40 g/mol
• Solubility: 36.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 556027-33-9

Description

5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine, also known as TAK-659, is a small molecule inhibitor that has been extensively studied in recent years due to its potential therapeutic applications in the treatment of various types of cancer. This compound has shown promising results in preclinical studies, and its unique mechanism of action makes it a promising candidate for further research.

Mechanism of Action

5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine targets the Bruton's tyrosine kinase (BTK), which is a key enzyme involved in the signaling pathways that regulate the growth and survival of cancer cells. By inhibiting BTK, 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine disrupts these signaling pathways, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the inhibition of BTK phosphorylation, the downregulation of anti-apoptotic proteins, and the upregulation of pro-apoptotic proteins. Additionally, 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine has been shown to modulate the immune system, leading to enhanced anti-tumor immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine is its specificity for BTK, which reduces the risk of off-target effects. Additionally, 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine has shown good bioavailability and pharmacokinetics in preclinical studies. However, one limitation of 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several future directions for research on 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine. One area of interest is the development of combination therapies that incorporate 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine with other cancer treatments, such as immunotherapy. Additionally, further studies are needed to elucidate the optimal dosing and administration schedules for 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine in clinical settings. Finally, there is a need for clinical trials to evaluate the safety and efficacy of 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine in cancer patients.

Scientific Research Applications

5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine has been extensively studied in preclinical models of cancer, including lymphoma, leukemia, and multiple myeloma. In these studies, 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine has been shown to inhibit the growth and proliferation of cancer cells, both in vitro and in vivo. Additionally, 5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1H-1,2,4-triazol-3-amine has been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and immunotherapy.